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Compound of Interest

Compound Name: 3,3,3-Trifluoro-2-oxopropanal

Cat. No.: B1362320

An In-depth Technical Guide to the Safety and Handling of 3,3,3-Trifluoro-2-oxopropanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,3,3-Trifluoro-2-
oxopropanal (also known as Trifluoropyruvaldehyde), a reactive fluorinated carbonyl

compound used in organic synthesis. Due to its hazardous nature, strict adherence to safety
protocols is essential.

Chemical Identification and Properties
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Property Value

Chemical Name 3,3,3-Trifluoro-2-oxopropanal

Synonyms Trifluoropyruvaldehyde, Trifluoromethylglyoxal
CAS Number 91944-47-7

Molecular Formula CsHFs0:2

Molecular Weight 126.03 g/mol

Appearance Information not available

Boiling Point Information not available

Density Information not available

Solubility Information not available

Hazard Identification and Classification

GHS Pictogram:

laalt text

Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

Toxicological Information

Detailed toxicological data such as LD50 and LC50 values for 3,3,3-Trifluoro-2-oxopropanal
are not readily available. However, based on the hazard statements, the compound is an
irritant to the skin, eyes, and respiratory system.

Safe Handling and Storage
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3,3,3-Trifluoro-2-oxopropanal to
determine the appropriate PPE. The following are general recommendations:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

] Chemically resistant gloves (e.qg., nitrile,
Hand Protection
neoprene).

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes.

) ) Use in a well-ventilated area or with a certified
Respiratory Protection _ N S
respirator if inhalation risk is high.

Engineering Controls

e Work with this chemical should be performed in a properly functioning chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

» Avoid inhalation of vapors or mists.
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e Use only in a well-ventilated area.

o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling.

Storage

e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials. The specific incompatibilities for 3,3,3-Trifluoro-2-

oxopropanal are not well-documented, but as a general precaution for reactive aldehydes,

avoid strong oxidizing agents, strong bases, and strong reducing agents.

o Store in a tightly sealed container to prevent exposure to moisture and air.

Emergency Procedures
Eirst-Aid Measures

Exposure

First-Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, do NOT induce vomiting. Never
give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical

attention.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.
o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as specified in
Section 4.1.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Absorb spill with inert material (e.g., vermiculite, sand, or earth),
then place in a suitable container for disposal.

Disposal Considerations

Dispose of waste and contaminated materials in accordance with local, state, and federal
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates a general workflow for safely handling 3,3,3-Trifluoro-2-

oxopropanal in a laboratory setting.
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 To cite this document: BenchChem. [safety and handling precautions for 3,3,3-Trifluoro-2-
oxopropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362320#safety-and-handling-precautions-for-3-3-3-
trifluoro-2-oxopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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